4-benzoyl-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 4-benzoyl-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C25H18FN3O2S/c26-19-10-12-20(13-11-19)29-24(21-14-32-15-22(21)28-29)27-25(31)18-8-6-17(7-9-18)23(30)16-4-2-1-3-5-16/h1-13H,14-15H2,(H,27,31)
• InChI Key: LFXGELIKDYJMFW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)F)NC(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5
• Molecular Formula: C25H18FN3O2S
• Molecular Weight: 443.5 g/mol

Description

This compound belongs to the class of organic compounds known as phenylimidazoles. These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond.

Synthesis Analysis

The synthesis of similar compounds has been described in various studies. For instance, one study describes the experimental procedure for the synthesis of a similar compound.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various tools. For instance, the NIST Chemistry WebBook provides a 2D Mol file and a computed 3D SD file for similar compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound can be analyzed based on the information available in various studies. For instance, one study provides the CHN Analysis (%) for a similar compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed based on the information available in various sources. For instance, the NIST Chemistry WebBook provides the molecular weight and IUPAC Standard InChI for a similar compound.

Scientific Research Applications

Corrosion Inhibition

Interestingly, compounds with similar structures have been studied for their ability to inhibit corrosion. This suggests that “4-benzoyl-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide” could potentially be used as a corrosion inhibitor in certain environments, such as in the oil and gas industry or in other industrial applications where metal corrosion is a concern.

Quantum Chemical Assessments

The compound has been assessed using quantum chemical methods. These assessments can provide valuable insights into the compound’s electronic structure, reactivity, and other properties, which can be useful in various areas of research, including drug design and materials science.

Spectroscopic Analysis

Spectroscopic methods have been used to study this compound. These methods can provide detailed information about the compound’s structure and interactions with other molecules, which can be useful in a wide range of scientific research applications.

Thermodynamic Studies

Thermodynamic studies have been conducted on this compound. These studies can provide insights into the compound’s stability, reactivity, and other properties under different conditions, which can be useful in various areas of research, including materials science and chemical engineering.

Future Directions

The future directions for the research on this compound can be inferred from the ongoing research on similar compounds. For instance, one study mentions the potential use of a similar compound as an antimalarial treatment.